Cas no 1805028-82-3 (2-Bromo-3-nitro-6-(trifluoromethyl)pyridine)

• Product Name: 2-Bromo-3-nitro-6-(trifluoromethyl)pyridine
• CAS No: 1805028-82-3
• MF: C₆H₂BrF₃N₂O₂
• MW: 270.991490840912
• MDL: MFCD28746535
• CID: 4727750
• PubChem ID: 119015511
• Update Time: 2025-05-23

2-Bromo-3-nitro-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-nitro-6-(trifluoromethyl)pyridine
• FCH4228359
• AX8330304
• Pyridine, 2-bromo-3-nitro-6-(trifluoromethyl)-
• CS-0199001
• 1805028-82-3
• D97341
• AS-77234

• MDL： MFCD28746535
• Inchi： 1S/C6H2BrF3N2O2/c7-5-3(12(13)14)1-2-4(11-5)6(8,9)10/h1-2H
• InChI Key： CIRFMPZJWYRUBA-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(C(F)(F)F)=N1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 269.92517g/mol
• Monoisotopic Mass: 269.92517g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.7
• XLogP3: 2.6

Additional information on 2-Bromo-3-nitro-6-(trifluoromethyl)pyridine

2-Bromo-3-Nitro-6-(Trifluoromethyl)Pyridine: A Comprehensive Overview

The compound 2-Bromo-3-Nitro-6-(Trifluoromethyl)Pyridine, identified by the CAS number 1805028-82-3, is a highly specialized organic molecule with significant applications in various fields of chemistry. This pyridine derivative is characterized by its unique substitution pattern, featuring a bromine atom at position 2, a nitro group at position 3, and a trifluoromethyl group at position 6. The combination of these substituents imparts distinctive chemical properties, making it a valuable compound in both academic research and industrial applications.

Recent studies have highlighted the importance of pyridine derivatives in the development of novel pharmaceuticals and agrochemicals. The presence of the nitro group in 2-Bromo-3-Nitro-6-(Trifluoromethyl)Pyridine contributes to its strong electron-withdrawing properties, which are crucial for enhancing the reactivity of the molecule in various chemical reactions. Additionally, the trifluoromethyl group at position 6 introduces steric hindrance and further modulates the electronic environment of the pyridine ring, making it an ideal candidate for precision chemistry.

The synthesis of 2-Bromo-3-Nitro-6-(Trifluoromethyl)Pyridine involves a multi-step process that typically begins with the bromination of a pyridine derivative. This is followed by nitration and subsequent fluorination steps to introduce the trifluoromethyl group. The exact conditions for these reactions are carefully optimized to ensure high yields and purity. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and environmental impact.

In terms of applications, this compound has shown promise in the development of herbicides and fungicides due to its ability to inhibit specific enzymatic pathways in target organisms. For instance, studies have demonstrated that 2-Bromo-3-Nitro-6-(Trifluoromethyl)Pyridine can effectively inhibit acetolactate synthase (ALS), an enzyme critical for plant growth. This makes it a potential candidate for next-generation agricultural chemicals with reduced environmental toxicity.

Beyond agriculture, this compound has also been explored in medicinal chemistry for its potential as an anti-inflammatory agent. Research indicates that the trifluoromethyl group enhances bioavailability, while the nitro group contributes to anti-inflammatory activity by modulating cytokine production. These findings underscore its versatility across different therapeutic areas.

In conclusion, 2-Bromo-3-Nitro-6-(Trifluoromethyl)Pyridine represents a cutting-edge molecule with diverse applications in chemistry and biology. Its unique structure and reactivity make it a valuable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in advancing modern science.